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Compound of Interest

Compound Name: 6-Hydroxyquinazolin-4(3H)-one

Cat. No.: B096356

For Researchers, Scientists, and Drug Development Professionals

Understanding the Potential Hazards

While specific hazard data for 6-Hydroxyquinazolin-4(3H)-one is limited, related
guinazolinone compounds are known to cause skin irritation, serious eye irritation, and
respiratory irritation, and may be harmful if swallowed.[1][2][3] Therefore, it is crucial to handle
6-Hydroxyquinazolin-4(3H)-one with the assumption that it possesses similar hazardous
properties. All operations should be conducted in a manner that minimizes the risk of exposure
through inhalation, skin contact, eye contact, or ingestion.

Key Physicochemical and Hazard Information Summary
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Property Value/iInformation Source
Molecular Formula CsHeN20:2 [4]
_ Inferred from related
Molecular Weight 162.15 g/mol
compounds
] General knowledge of similar
Appearance Solid (presumed)

compounds

Known Hazards of Related

Compounds

Harmful if swallowed, Causes
skin irritation, Causes serious
eye irritation, May cause

respiratory irritation

[1](21[3]

Carcinogenicity

No component of this product
present at levels greater than
or equal to 0.1% is identified
as a probable, possible or
confirmed human carcinogen
by IARC.

[4]

Essential Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure to 6-Hydroxyquinazolin-

4(3H)-one. The following equipment must be worn at all times when handling this compound.

o Eye and Face Protection: Wear tightly fitting safety goggles that provide a complete seal

around the eyes.[5] In situations with a risk of splashing, a face shield must be used in

addition to goggles.[6]

e Skin Protection:

o Gloves: Wear two pairs of powder-free nitrile gloves that meet the ASTM D6978 standard.

[71[8] The inner glove should be tucked under the cuff of the lab coat, and the outer glove

should go over the cuff.[7] Gloves must be inspected for tears or perforations before each

use and changed regularly or immediately if contaminated.[6][9]
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o Laboratory Coat: A disposable, low-permeability, solid-front gown with long sleeves and
tight-fitting cuffs is required.[7][8] Standard cloth lab coats are not sufficient.

o Respiratory Protection: All handling of solid 6-Hydroxyquinazolin-4(3H)-one that may
generate dust must be conducted in a certified chemical fume hood to prevent inhalation.[6]
If a fume hood is not available, a NIOSH-approved respirator with an appropriate particulate
filter should be used.[4][6]

Operational Plan: A Step-by-Step Handling Protocol

A systematic approach to handling is crucial for minimizing exposure and ensuring a safe
laboratory environment.

Workflow for Safe Handling of 6-Hydroxyquinazolin-4(3H)-one

N
Cleanup & Disposal
7. Decontaminate 5. Segregale & Label 10. Wash Hands
) Em) () () (S
J J

Click to download full resolution via product page
Caption: A stepwise workflow for the safe handling of 6-Hydroxyquinazolin-4(3H)-one.
Detailed Steps:
» Preparation:

o Designate a specific, uncluttered area for handling the compound, preferably within a
chemical fume hood.[6]

o Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[6]

o Don all required PPE as described in the section above before entering the designated

handling area.
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» Weighing and Transfer:

o Perform all weighing and transferring of the solid compound within a chemical fume hood
to minimize the generation and inhalation of dust particles.[6]

o Use non-sparking tools to prevent ignition from electrostatic discharge.[5]
 Dissolution and Reaction:

o If preparing a solution, add the solid 6-Hydroxyquinazolin-4(3H)-one to the solvent
slowly to prevent splashing.[6]

o Carry out all reactions in a well-ventilated area, with a chemical fume hood being the
preferred location.[6]

e Post-Handling Decontamination:

o After use, thoroughly decontaminate all surfaces and equipment that may have come into
contact with the chemical.

o Wash hands and any exposed skin thoroughly with soap and water after completing the
work and removing PPE.[6]

Emergency Procedures

In the event of an accidental exposure, immediate and appropriate action is critical.

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, making sure to lift the upper and lower eyelids.[6][10] Seek immediate medical
attention.[6]

o Skin Contact: Immediately flush the affected area with plenty of water.[6] Remove all
contaminated clothing and shoes.[6] Wash the skin with soap and water.[4][10] If irritation
develops or persists, seek medical attention.

 Inhalation: Move the affected person to an area with fresh air.[4] If breathing is difficult,
provide oxygen. If the person is not breathing, administer artificial respiration.[6] Seek
immediate medical attention.[6]
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 Ingestion: Do NOT induce vomiting.[6] Rinse the mouth with water.[4] Never give anything by
mouth to an unconscious person.[4] Seek immediate medical attention.[6]

Disposal Plan

Proper disposal of 6-Hydroxyquinazolin-4(3H)-one and any contaminated materials is
essential to prevent environmental contamination and ensure regulatory compliance.

o Waste Collection: All waste containing 6-Hydroxyquinazolin-4(3H)-one, including surplus
and non-recyclable solutions, must be collected in a clearly labeled, sealed container.[6][10]

o Waste Segregation: Do not mix this waste stream with other types of chemical waste unless
their compatibility has been confirmed.[6]

o Disposal Method: Contact a licensed professional waste disposal service to dispose of this
material.[4][10] Disposal may involve incineration in a chemical incinerator equipped with an
afterburner and scrubber.[4][9]

o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as
hazardous waste in accordance with applicable laws and good laboratory practices.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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